Methyl 2-(ethylamino)benzoate
Overview
Description
“Methyl 2-(ethylamino)benzoate” is a chemical compound with the molecular formula C10H13NO2 . It is also known as “Methyl 2-aminobenzoate” and is used in a variety of applications .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, a related compound, Methyl benzoate, can be prepared by reacting benzoic acid with excess methanol using sulfuric acid as a catalyst via Fischer esterification . This process involves the reaction reaching equilibrium by shifting towards the products after refluxing for one hour .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with a methyl ester group (COOCH3) and an ethylamino group (C2H5NH) attached to it . The exact positions of these groups on the benzene ring can vary, leading to different isomers .Physical and Chemical Properties Analysis
“this compound” has a melting point of 17-19 °C and a boiling point of 256 °C . It has a density of 1.126 g/mL at 25 °C and a vapor pressure of 2.74Pa at 25℃ . It is miscible in all proportions with ethanol 96%, DMSO, and diethyl ether .Safety and Hazards
Future Directions
While specific future directions for “Methyl 2-(ethylamino)benzoate” were not found in the search results, research into the properties and potential applications of similar compounds continues. For example, studies have been conducted on the interactions between selected methyl benzoate derivatives and model transport proteins . Such research could potentially lead to new insights and applications for “this compound” and similar compounds.
Mechanism of Action
Target of Action
Methyl 2-(ethylamino)benzoate, also known as ethyl 2-methylaminobenzoate , is a chemical compound with the molecular formula C10H13NO2 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known that similar compounds, such as esters, undergo esterification reactions . In these reactions, a nucleophilic attack occurs, leading to the formation of two hydroxyl groups. One of these groups is eliminated after tautomerism (proton shift), resulting in the formation of water and the ester . This reaction occurs at equilibrium, and the presence of a catalyst, such as sulfuric acid, can speed up the reaction by lowering the activation energy .
Biochemical Pathways
It is known that similar compounds, such as benzoic acids, are involved in the shikimate and phenylpropanoid pathways, which are important for the biosynthesis of phenolic compounds . These pathways involve various reactions, including the carboxylation of phenolic compounds, reductive elimination of ring substituents like hydroxyl or amino groups, oxidation of methyl substituents, O-demethylation reactions, and shortening of aliphatic side chains .
Action Environment
It is known that the environmental release category (erc) describes the broad conditions of use from the perspective of release to the environment .
Properties
IUPAC Name |
methyl 2-(ethylamino)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-3-11-9-7-5-4-6-8(9)10(12)13-2/h4-7,11H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRBHQHMXEKVTRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=CC=C1C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17318-49-9 |
Source
|
| Record name | methyl 2-(ethylamino)benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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